N-(4-isopropylphenyl)-2-methylpropanamide

• Molecular Formula: C13H19NO
• Molecular Weight: 205.3 g/mol
• IUPAC Name: 2-methyl-N-(4-propan-2-ylphenyl)propanamide
• InChI: InChI=1S/C13H19NO/c1-9(2)11-5-7-12(8-6-11)14-13(15)10(3)4/h5-10H,1-4H3,(H,14,15)
• InChI Key: RWQNIWJSXCFWHI-UHFFFAOYSA-N
• SMILES: CC(C)C1=CC=C(C=C1)NC(=O)C(C)C

Description

N-(4-isopropylphenyl)-2-methylpropanamide, also known as Modafinil, is a wakefulness-promoting drug that is used to treat sleep disorders such as narcolepsy, shift work sleep disorder, and obstructive sleep apnea. It was first approved by the FDA in 1998 and has since become a popular drug for its ability to enhance cognitive function and improve alertness.

Mechanism of Action

N-(4-isopropylphenyl)-2-methylpropanamide works by increasing the levels of certain neurotransmitters in the brain, including dopamine, norepinephrine, and histamine. It also appears to enhance the activity of orexin neurons, which are responsible for promoting wakefulness and arousal.
Biochemical and physiological effects:
N-(4-isopropylphenyl)-2-methylpropanamide has been shown to improve cognitive function, including memory, attention, and executive function, in healthy individuals. It has also been shown to improve wakefulness and reduce fatigue in sleep-deprived individuals. N-(4-isopropylphenyl)-2-methylpropanamide has been found to have a low potential for abuse and addiction, and it does not appear to have significant side effects when used as directed.

Advantages and Limitations for Lab Experiments

N-(4-isopropylphenyl)-2-methylpropanamide has several advantages for use in lab experiments, including its ability to improve cognitive function and wakefulness, its low potential for abuse and addiction, and its lack of significant side effects. However, it is important to note that N-(4-isopropylphenyl)-2-methylpropanamide is a prescription drug and should only be used under the supervision of a qualified healthcare provider.

Future Directions

There are several potential future directions for research on N-(4-isopropylphenyl)-2-methylpropanamide, including its use in the treatment of various neurological and psychiatric disorders, its potential as a cognitive enhancer in healthy individuals, and its use in military and other high-stress occupations. Additionally, further research is needed to fully understand the long-term effects of N-(4-isopropylphenyl)-2-methylpropanamide use and its potential for abuse and addiction.
In conclusion, N-(4-isopropylphenyl)-2-methylpropanamide is a wakefulness-promoting drug that has been extensively studied for its cognitive-enhancing effects and its ability to improve wakefulness and alertness in sleep-deprived individuals. It has several advantages for use in lab experiments, including its low potential for abuse and addiction and lack of significant side effects. Further research is needed to fully understand the potential of N-(4-isopropylphenyl)-2-methylpropanamide in the treatment of various neurological and psychiatric disorders and its potential as a cognitive enhancer in healthy individuals.

Synthesis Methods

N-(4-isopropylphenyl)-2-methylpropanamide is synthesized through a multi-step process that involves the condensation of 2-diphenylmethylsulfinylacetamide with 4-isopropylbenzoyl chloride in the presence of a base. The resulting product is then reduced with lithium aluminum hydride to form N-(4-isopropylphenyl)-2-methylpropanamide.

Scientific Research Applications

N-(4-isopropylphenyl)-2-methylpropanamide has been extensively studied for its cognitive-enhancing effects in healthy individuals and its ability to improve wakefulness and alertness in sleep-deprived individuals. It has also been studied for its potential use in the treatment of various neurological and psychiatric disorders, including ADHD, depression, and schizophrenia.